Cas no 2680757-11-1 (benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate)

• Product Name: benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate
• CAS No: 2680757-11-1
• MF: C₁₅H₁₃FN₂O₄
• MW: 304.273127317429
• CID: 5634762
• PubChem ID: 165929433
• Update Time: 2025-06-08

benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680757-11-1
• benzyl N-[(3-fluoro-4-nitrophenyl)methyl]carbamate
• EN300-28291099
• benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate

• Inchi： 1S/C15H13FN2O4/c16-13-8-12(6-7-14(13)18(20)21)9-17-15(19)22-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,19)
• InChI Key： ZPXNUOTUCNYLNA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CNC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.08593506g/mol
• Monoisotopic Mass: 304.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate

Benzyl N-(3-Fluoro-4-Nitrophenyl)methylcarbamate (CAS No. 2680757-11-1): An Overview of Its Synthesis, Properties, and Applications

Benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate (CAS No. 2680757-11-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its benzyl and fluoro-nitrophenyl moieties, which contribute to its distinct chemical properties and reactivity.

The synthesis of benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate typically involves a multi-step process, starting with the preparation of the key intermediates. One common approach is to react 3-fluoro-4-nitroaniline with methyl chloroformate to form the corresponding methyl carbamate. Subsequently, this intermediate is treated with benzyl alcohol in the presence of a suitable catalyst to yield the final product. The reaction conditions, such as temperature, solvent, and catalyst choice, play a crucial role in optimizing the yield and purity of the final compound.

Recent studies have focused on improving the efficiency and selectivity of the synthesis process. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduced the number of steps and reaction time while maintaining high yields. This method utilized a combination of microwave irradiation and a green solvent system, demonstrating its potential for large-scale production.

In terms of physical properties, benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate is a white crystalline solid with a melting point ranging from 120°C to 125°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics make it suitable for various applications in organic synthesis and pharmaceutical formulations.

The chemical stability of benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate has been extensively studied. It is stable under normal laboratory conditions but can undergo hydrolysis in acidic or basic environments. This hydrolysis can be controlled by adjusting the pH and temperature conditions, making it an important consideration in its storage and handling.

In the pharmaceutical industry, benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate has shown promise as an intermediate in the synthesis of various bioactive compounds. Its unique structure, particularly the presence of the fluoro-nitrophenyl group, confers it with specific biological activities that are being explored for potential therapeutic applications. For example, recent research has demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

Clinical trials involving compounds derived from benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate are currently underway to evaluate their safety and efficacy. Preliminary results have been encouraging, with several compounds showing promising activity against inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These findings highlight the potential of this compound as a valuable building block in drug discovery and development.

Beyond pharmaceuticals, benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the fluoro-nitrophenyl group enhances its electron-withdrawing capabilities, which can improve device performance by reducing charge recombination rates.

In conclusion, benzyl N-(3-fluoro-4-nitrophenyl)methylcarbamate (CAS No. 2680757-11-1) is a versatile compound with a wide range of applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.